Cas no 89582-46-7 (Hexanoic acid,2,5-diamino-6-hydroxy- (7CI))
89582-46-7 structure
Product Name:Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
CAS No:89582-46-7
MF:C6H14N2O3
MW:162.186961650848
CID:712025
Update Time:2024-01-31
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
- Hexanoic acid, 2,5-diamino-6-hydroxy- (7CI)
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- Inchi: 1S/C6H14N2O3/c7-4(3-9)1-2-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)
- InChI Key: QHWULKOMKLEHTD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)CCC(N)CO
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 175
- XLogP3: 2.3
Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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